Cas no 2503203-64-1 (1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2503203-64-1
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD32859747
• CID: 5670663
• PubChem ID: 155822102
• Update Time: 2025-06-08

1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1E)-1-Prop-2-enylidenepyrazol-1-ium-3-carboxylate
• 2503203-64-1
• EN300-27149448
• 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD32859747
• Inchi： 1S/C7H6N2O2/c1-2-4-9-5-3-6(8-9)7(10)11/h2-5H,1H2/b9-4+
• InChI Key： DRMHDISRTXYXDA-RUDMXATFSA-N
• SMILES： [O-]C(C1C=C/[N+](=C\C=C)/N=1)=O

Computed Properties

• Exact Mass: 150.042927438g/mol
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid

Introduction to 1-(Propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic Acid (CAS No. 2503203-64-1)

1-(Propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2503203-64-1) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrazole carboxylic acids, which are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid is characterized by a pyrazole ring substituted with a propadienyl group and a carboxylic acid moiety. The presence of the propadienyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological interactions. The carboxylic acid functional group further enhances the compound's solubility and reactivity, making it an attractive candidate for various chemical and biological applications.

Recent studies have explored the potential of 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid has also shown potential as an antiviral agent. A study conducted by a team at the University of California demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a valuable lead compound for antiviral drug discovery.

The anticancer properties of 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid have also been investigated. Research published in the Cancer Research journal reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves inducing apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

Beyond its therapeutic applications, 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid has also been studied for its potential use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. A study published in the Journal of Materials Chemistry C demonstrated that this compound can be used as a building block for designing novel organic semiconductors with improved performance.

In terms of synthesis, several methods have been reported for the preparation of 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid. One common approach involves the reaction of propadiene with a suitable pyrazole precursor followed by carboxylation. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

The safety profile of 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid has also been evaluated in various studies. Toxicological assessments indicate that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 1-(propa-1,2-dien-1-yl)-1H-pyrazole-3-carboxylic acid (CAS No. 2503203-64-1) is a versatile compound with a wide range of potential applications in medicine and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.